![molecular formula C16H12F2N6O3 B2682290 N-(4-(4-(2-amino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-3,4-difluorobenzamide CAS No. 1396876-53-1](/img/structure/B2682290.png)
N-(4-(4-(2-amino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-3,4-difluorobenzamide
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Description
N-(4-(4-(2-amino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-3,4-difluorobenzamide is a useful research compound. Its molecular formula is C16H12F2N6O3 and its molecular weight is 374.308. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of novel compounds related to N-(4-(4-(2-amino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-3,4-difluorobenzamide have been extensively studied. For instance, research on the synthesis of novel aromatic polyimides, using related chemical structures, highlights the process of polymerization and the resulting materials' solubility and thermal properties (Butt et al., 2005). These studies contribute to the development of materials with specific thermal and solubility characteristics useful in various industrial applications.
Mechanistic Insights
Investigations into the reaction mechanisms involving compounds with similar structural elements to this compound have provided insights into their reactivity and potential applications. For example, the study on the competitive cyclization in reactions involving hexafluoropropene and 2-aminobenzamide offers valuable mechanistic insights (Nakai et al., 1977). Understanding these mechanisms is crucial for designing new synthetic routes and compounds with desired properties.
Antimicrobial Applications
Research on the synthesis of fluorobenzamides containing thiazole and thiazolidine showcases the antimicrobial potential of compounds structurally related to this compound (Desai et al., 2013). These studies highlight the importance of structural elements such as the fluorine atom in enhancing antimicrobial activity, providing a pathway for the development of new antimicrobial agents.
Advanced Material Development
The exploration of new materials, such as semiaromatic polyamides with dicyclohexane units incorporating fluorobenzamide structures, demonstrates the potential for high-performance materials (Guangming et al., 2016). These materials exhibit excellent thermal properties and mechanical strength, making them suitable for applications requiring high durability and stability.
properties
IUPAC Name |
N-[4-[4-(2-amino-2-oxoethyl)-5-oxotetrazol-1-yl]phenyl]-3,4-difluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F2N6O3/c17-12-6-1-9(7-13(12)18)15(26)20-10-2-4-11(5-3-10)24-16(27)23(21-22-24)8-14(19)25/h1-7H,8H2,(H2,19,25)(H,20,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXSQHEFRDOPMIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=CC(=C(C=C2)F)F)N3C(=O)N(N=N3)CC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F2N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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